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Introduction

Dodecyl isocyanate is a long-chain aliphatic monoisocyanate that serves as a versatile

chemical intermediate in a variety of scientific and industrial applications. Its unique

combination of a reactive isocyanate group and a hydrophobic dodecyl chain makes it a

valuable building block for the synthesis of a wide range of molecules, from simple urea

derivatives to complex polymers and surface-modified nanoparticles. This technical guide

provides an in-depth overview of dodecyl isocyanate, covering its chemical and physical

properties, synthesis, key reactions, and applications, with a particular focus on its relevance to

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Dodecyl isocyanate, also known as 1-isocyanatododecane or lauryl isocyanate, is a colorless

to slightly yellow liquid under standard conditions.[1][2] It is characterized by the presence of a

highly reactive isocyanate functional group (-N=C=O) attached to a twelve-carbon alkyl chain.

Molecular Structure:

The molecular structure of dodecyl isocyanate is represented by the formula

CH₃(CH₂)₁₁NCO.[1] The linear dodecyl group imparts significant hydrophobicity to the

molecule, while the isocyanate group is highly electrophilic and readily reacts with

nucleophiles.
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Physicochemical Data Summary:

A summary of the key physicochemical properties of dodecyl isocyanate is presented in the

table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 4202-38-4 [1][3]

Molecular Formula C₁₃H₂₅NO [1][4]

Molecular Weight 211.34 g/mol [1][4]

Appearance
Colorless to slightly cloudy

liquid
[2][5]

Boiling Point 157-161 °C at 21 mmHg [1]

244.3 °C at 760 mmHg [6][7]

Density 0.877 g/mL at 25 °C [1][8]

Refractive Index (n20/D) 1.441 [1]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

Insoluble in water; soluble in

many organic solvents.

Hydrolyzes in water.

[9][10]

Vapor Pressure 0.0479 mmHg at 25 °C [6]

Synthesis of Dodecyl Isocyanate
The most common method for the synthesis of dodecyl isocyanate is the reaction of

dodecylamine with phosgene or a phosgene equivalent, such as triphosgene.[5][11] This

reaction should be carried out with extreme caution in a well-ventilated fume hood due to the

high toxicity of phosgene and its substitutes.

Experimental Protocol: Synthesis from Dodecylamine and Triphosgene
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This protocol is a general guideline and should be adapted and optimized based on laboratory

conditions and safety protocols.

Materials:

Dodecylamine

Triphosgene

Anhydrous dichloromethane (DCM) or other inert solvent (e.g., toluene)

Triethylamine or other non-nucleophilic base

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, lab coat,

and a respirator suitable for handling phosgene/triphosgene and isocyanates.

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a nitrogen inlet, dissolve triphosgene (0.33 equivalents relative to the amine) in

anhydrous DCM under a nitrogen atmosphere.

Cool the solution to 0 °C in an ice bath.

In a separate flask, prepare a solution of dodecylamine (1 equivalent) and triethylamine (2.2

equivalents) in anhydrous DCM.

Slowly add the dodecylamine solution to the stirred triphosgene solution via the dropping

funnel over a period of 1-2 hours, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-3 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC) or infrared (IR)

spectroscopy, looking for the disappearance of the primary amine and the appearance of the

characteristic isocyanate peak (~2270 cm⁻¹).

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

sodium bicarbonate solution.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude dodecyl isocyanate can be purified by vacuum distillation.[1]

Key Reactions and Applications in Drug
Development
The high reactivity of the isocyanate group makes dodecyl isocyanate a valuable reagent for

the chemical modification of various molecules and materials.

Reaction with Amines to Form Urea Derivatives
Dodecyl isocyanate readily reacts with primary and secondary amines to form stable urea

linkages.[6] This reaction is often rapid and proceeds with high yield at room temperature.

Experimental Protocol: General Procedure for Urea Formation

Materials:

Dodecyl isocyanate

Primary or secondary amine

Anhydrous aprotic solvent (e.g., DCM, THF, or DMF)

Procedure:
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Dissolve the amine (1 equivalent) in the anhydrous solvent in a round-bottom flask under a

nitrogen atmosphere.

Slowly add a solution of dodecyl isocyanate (1 equivalent) in the same solvent to the stirred

amine solution at room temperature.

Stir the reaction mixture at room temperature for 1-4 hours.

Monitor the reaction by TLC or IR spectroscopy (disappearance of the isocyanate peak).

Upon completion, the urea product can often be isolated by precipitation, filtration, or by

removing the solvent under reduced pressure, followed by purification by recrystallization or

column chromatography if necessary.

Polyurethane Synthesis for Biomedical Applications
Dodecyl isocyanate can be used as a chain-terminating agent or to introduce hydrophobic

side chains in the synthesis of polyurethanes.[12][13] Polyurethanes are a class of polymers

with a wide range of applications in the biomedical field, including in drug delivery systems,

medical devices, and tissue engineering, owing to their biocompatibility and tunable

mechanical properties.[14][15]

Conceptual Workflow: Preparation of a Dodecyl-Terminated Polyurethane

This workflow describes a general approach to synthesizing a polyurethane with dodecyl end-

groups.

Prepolymer Synthesis: A diol (e.g., polyethylene glycol or a polyester diol) is reacted with an

excess of a diisocyanate (e.g., hexamethylene diisocyanate) to form an isocyanate-

terminated prepolymer.

Chain Termination: Dodecyl isocyanate is then added to the prepolymer solution. The

dodecyl isocyanate reacts with the terminal isocyanate groups of the prepolymer,

effectively capping the polymer chains and introducing a hydrophobic dodecyl group at the

chain ends.
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Purification: The resulting polymer is typically purified by precipitation in a non-solvent to

remove unreacted monomers and other impurities.

Surface Modification of Nanoparticles for Drug Delivery
The hydrophobic dodecyl chain of dodecyl isocyanate can be exploited to modify the surface

of nanoparticles, such as those made from poly(lactic-co-glycolic acid) (PLGA), to enhance

drug encapsulation and cellular uptake.[16][17][18] The isocyanate group can be used to

conjugate targeting ligands or other functional molecules to the nanoparticle surface.

Experimental Workflow: Surface Functionalization of PLGA Nanoparticles

This hypothetical workflow outlines the steps for modifying the surface of PLGA nanoparticles

with dodecyl isocyanate.

Nanoparticle Formulation: Prepare PLGA nanoparticles containing a therapeutic agent using

a suitable method such as emulsion-solvent evaporation.

Surface Amination: Modify the surface of the PLGA nanoparticles to introduce primary amine

groups. This can be achieved by incorporating a polymer with amine functionalities (e.g.,

polyethyleneimine) during the nanoparticle formulation or by post-synthesis surface

modification.

Dodecyl Isocyanate Conjugation: React the amine-functionalized PLGA nanoparticles with

an excess of dodecyl isocyanate in an appropriate aprotic solvent. The isocyanate groups

will react with the surface amine groups to form urea linkages, thereby anchoring the dodecyl

chains to the nanoparticle surface.

Purification: The functionalized nanoparticles are then purified by repeated centrifugation and

washing steps to remove unreacted dodecyl isocyanate and other reagents.

Analytical Characterization
The identity and purity of dodecyl isocyanate and its reaction products can be confirmed

using various spectroscopic techniques, primarily Fourier-transform infrared (FT-IR) and

nuclear magnetic resonance (NMR) spectroscopy.
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FT-IR Spectroscopy:

Dodecyl Isocyanate: A strong, characteristic absorption band for the isocyanate group (-

N=C=O) is observed around 2270-2250 cm⁻¹.[19]

Urea Derivatives: The formation of a urea is confirmed by the disappearance of the

isocyanate peak and the appearance of strong absorption bands corresponding to the C=O

stretching of the urea (around 1630-1680 cm⁻¹) and N-H bending vibrations.[20]

¹H NMR Spectroscopy:

Dodecyl Isocyanate: The ¹H NMR spectrum will show characteristic signals for the alkyl

chain protons. The protons on the carbon adjacent to the isocyanate group (α-CH₂) typically

appear as a triplet around 3.3-3.5 ppm.

Urea Derivatives: Upon reaction with an amine, the chemical shift of the α-CH₂ protons will

shift, and new signals corresponding to the protons of the added amine and the N-H protons

of the urea group will appear.[20]

The following table summarizes the expected key spectroscopic data for dodecyl isocyanate.

Spectroscopic Technique Key Features

FT-IR
Strong, sharp peak at ~2270 cm⁻¹ (-N=C=O

stretch)

¹H NMR (CDCl₃)

~3.3-3.5 ppm (triplet, 2H, -CH₂-NCO), ~1.6 ppm

(multiplet, 2H, -CH₂-CH₂-NCO), ~1.2-1.4 ppm

(broad multiplet, 18H, -(CH₂)₉-), ~0.9 ppm

(triplet, 3H, -CH₃)

¹³C NMR (CDCl₃)

~122 ppm (-N=C=O), ~43 ppm (-CH₂-NCO),

various signals between ~22-32 ppm for the

alkyl chain carbons.

Visualizing the Workflow: Synthesis and
Nanoparticle Functionalization
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The following diagram, generated using the DOT language, illustrates the logical workflow from

the synthesis of dodecyl isocyanate to its application in the surface functionalization of a

nanoparticle for potential drug delivery applications.

Synthesis of Dodecyl Isocyanate

Nanoparticle Functionalization for Drug Delivery

Dodecylamine
(Primary Amine)

Dodecyl Isocyanate

Reaction with
Triphosgene

Triphosgene
(Phosgene Source)

Dodecyl-Functionalized
Nanoparticle

PLGA Nanoparticle
(Drug Carrier)

Amine-Functionalized
PLGA Nanoparticle

Surface Amination
Reaction with

Dodecyl Isocyanate

Click to download full resolution via product page

Workflow for the synthesis of dodecyl isocyanate and its use in nanoparticle functionalization.

Safety and Handling
Dodecyl isocyanate is a hazardous chemical and must be handled with appropriate safety

precautions in a well-ventilated laboratory fume hood.[21][22][23][24][25][26][27]

Inhalation: Isocyanates are potent respiratory sensitizers and can cause asthma-like

symptoms upon inhalation.[21] Exposure to high concentrations can lead to respiratory

irritation and pulmonary edema.[10]

Skin Contact: It is a skin irritant and can cause allergic skin reactions.[21] Prolonged contact

may lead to dermatitis.[24]
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Eye Contact: Dodecyl isocyanate is a lachrymator and can cause serious eye irritation or

damage.[10]

Ingestion: It is harmful if swallowed.[21]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A flame-retardant lab coat should be worn.

Respiratory Protection: In case of inadequate ventilation, a suitable respirator must be used.

Handling and Storage:

Dodecyl isocyanate is moisture-sensitive and should be stored in a tightly sealed container

under a dry, inert atmosphere (e.g., nitrogen or argon).[9]

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

water, alcohols, amines, and strong bases.[10]

Disposal:

Waste containing dodecyl isocyanate should be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations. Small spills can be

decontaminated with a solution of sodium carbonate (5-10%) and detergent in water.

By adhering to these guidelines, researchers can safely handle dodecyl isocyanate and

leverage its unique chemical properties for a wide range of scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1361052?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB4422938_EN.htm
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/389064
https://www.benchchem.com/product/b1361052?utm_src=pdf-body
https://www.fishersci.com/shop/products/1-dodecyl-isocyanate-98-thermo-scientific/AAL1338003
https://m.chemicalbook.com/ProductMSDSDetailCB4422938_EN.htm
https://www.benchchem.com/product/b1361052?utm_src=pdf-body
https://www.benchchem.com/product/b1361052?utm_src=pdf-body
https://www.benchchem.com/product/b1361052?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Dodecyl isocyanate 99 4202-38-4 [sigmaaldrich.com]

2. chembk.com [chembk.com]

3. イソシアン酸ドデシル | Dodecyl Isocyanate | 4202-38-4 | 東京化成工業株式会社
[tcichemicals.com]

4. 4202-38-4 CAS MSDS (Dodecyl isocyanate) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. nbinno.com [nbinno.com]

6. Dodecyl isocyanate｜lookchem [lookchem.com]

7. 1-Isocyanatododecane | CAS#:4202-38-4 | Chemsrc [chemsrc.com]

8. dodecyl isocyanate [stenutz.eu]

9. 1-Dodecyl isocyanate, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

10. Dodecyl isocyanate(4202-38-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

11. US2875226A - Process for the preparation of isocyanates - Google Patents
[patents.google.com]

12. researchgate.net [researchgate.net]

13. Biomedical Polyurethanes for Anti-Cancer Drug Delivery Systems: A Brief,
Comprehensive Review [mdpi.com]

14. Synthesis and Characterization of Novel Polyurethane Drug Delivery Systems - D-
Scholarship@Pitt [d-scholarship.pitt.edu]

15. The Influence of an Isocyanate Structure on a Polyurethane Delivery System for 2′-
Deoxycytidine-5′-monophosphate - PMC [pmc.ncbi.nlm.nih.gov]

16. "Surface-modified PLGA nanoparticles for targeted drug delivery to neur" by Jingyan Li
[repository.lsu.edu]

17. Recent Advances in the Surface Functionalization of PLGA-Based Nanomedicines -
PMC [pmc.ncbi.nlm.nih.gov]

18. PLGA's Plight and the Role of Stealth Surface Modification Strategies in Its Use for
Intravenous Particulate Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/389064
https://www.chembk.com/en/chem/DODECYL%20ISOCYANATE
https://www.tcichemicals.com/JP/ja/p/D3348
https://www.tcichemicals.com/JP/ja/p/D3348
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4422938.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4422938.aspx
https://www.nbinno.com/article/other-organic-chemicals/dodecyl-isocyanate-properties-synthesis-supplier-info-vr
https://www.lookchem.com/ProductWholeProperty_LCPL379867.htm
https://www.chemsrc.com/en/cas/4202-38-4_583516.html
http://www.stenutz.eu/chem/solv6.php?name=dodecyl+isocyanate
https://www.fishersci.com/shop/products/1-dodecyl-isocyanate-98-thermo-scientific/AAL1338003
https://www.fishersci.com/shop/products/1-dodecyl-isocyanate-98-thermo-scientific/AAL1338003
https://m.chemicalbook.com/ProductMSDSDetailCB4422938_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4422938_EN.htm
https://patents.google.com/patent/US2875226A/en
https://patents.google.com/patent/US2875226A/en
https://www.researchgate.net/publication/301294588_8_-_Polyurethanes_for_controlled_drug_delivery
https://www.mdpi.com/1422-0067/23/15/8181
https://www.mdpi.com/1422-0067/23/15/8181
https://d-scholarship.pitt.edu/8401/
https://d-scholarship.pitt.edu/8401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10607123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10607123/
https://repository.lsu.edu/gradschool_theses/4051/
https://repository.lsu.edu/gradschool_theses/4051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9035064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9035064/
https://www.researchgate.net/figure/H-NMR-spectrum-of-HDI-polyisocyanates_fig8_309543605
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. digital.csic.es [digital.csic.es]

21. sigmaaldrich.com [sigmaaldrich.com]

22. tcichemicals.com [tcichemicals.com]

23. reddit.com [reddit.com]

24. safeworkaustralia.gov.au [safeworkaustralia.gov.au]

25. actsafe.ca [actsafe.ca]

26. Lab safety alert: a real case of isocyanate exposure - Polymer Chemistry (RSC
Publishing) [pubs.rsc.org]

27. cwu.edu [cwu.edu]

To cite this document: BenchChem. [Dodecyl Isocyanate: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361052#dodecyl-isocyanate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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